2-(1-methyl-1H-indol-3-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide

• IUPAC Name: 2-(1-methylindol-3-yl)-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C21H19N5O/c1-26-14-16(17-6-2-3-7-19(17)26)11-20(27)25-13-18-21(24-10-9-23-18)15-5-4-8-22-12-15/h2-10,12,14H,11,13H2,1H3,(H,25,27)
• InChI Key: XHHJDULSLFGQII-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NCC3=NC=CN=C3C4=CN=CC=C4
• Molecular Formula: C21H19N5O
• Molecular Weight: 357.4 g/mol
• CAS No.: 2097895-84-4

Description

2-(1-methyl-1H-indol-3-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide is a useful research compound. Its molecular formula is C21H19N5O and its molecular weight is 357.417. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives, including mono and dimethyl derivatives, continue to hold commercial importance and have been extensively studied for their biological consequences when exposed to humans. Such compounds vary qualitatively and quantitatively in their biological responses, and their usage reflects their biological and commercial viability. Environmental toxicology data has expanded, providing insights into the implications of these materials in various settings (Kennedy, 2001).

Hybrid Catalysts in Synthesis

The application of hybrid catalysts in synthesizing complex structures, such as 5H-pyrano[2,3-d]pyrimidine scaffolds, demonstrates the versatility of certain chemical frameworks in pharmaceutical development. These scaffolds are crucial for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. The development of such cores, often challenging due to structural constraints, has seen significant advancement through the use of diverse catalysts, including organocatalysts, metal catalysts, and nanocatalysts (Parmar, Vala, & Patel, 2023).

Neurochemical Actions and Cognitive Effects

Compounds with complex neurochemical profiles, such as ketamine and its derivatives, exhibit a range of therapeutic uses beyond their initial medical applications. These include effects on neurotransmitter systems leading to analgesic, anti-inflammatory, and antidepressant actions. Understanding the diverse neurochemical actions and their implications on cognition and therapy could provide insights into the potential therapeutic mechanisms of similar compounds (Minzenberg & Carter, 2008).

Pharmacological Activities of Pyronaridine

Pyronaridine, an erythrocytic schizonticide, highlights the therapeutic versatility of certain compounds against a range of diseases, including malaria, cancer, and parasitic infections. Its mechanisms, such as inhibiting hemozoin formation and intercalating with DNA, underline the multifaceted applications of chemically sophisticated compounds in medicine (Bailly, 2020).